DPPH Radical Scavenging: Isomer Comparison
In a direct head-to-head comparison summarized in the 2024 Frontiers in Pharmacology review, 3,5-DCQA exhibited marginally higher DPPH radical scavenging potency than its closest positional isomers . The IC₅₀ values were: 3,5-DCQA = 5.6 µM; 4,5-DCQA = 5.8 µM; 3,4-DCQA = 6 µM. These data derive from a cell-free DPPH assay and indicate that while all three DCQAs cluster within a narrow potency range, 3,5-DCQA holds a slight numerical advantage. For context, mono-caffeoylquinic acids (e.g., chlorogenic acid/5-CQA) are substantially less potent, and the diCQA class as a whole is 1.0–1.8-fold more active than the reference antioxidants α-tocopherol and ascorbic acid in this assay .
| Evidence Dimension | DPPH radical scavenging activity (cell-free assay) |
|---|---|
| Target Compound Data | 3,5-DCQA IC₅₀ = 5.6 µM |
| Comparator Or Baseline | 3,4-DCQA IC₅₀ = 6 µM; 4,5-DCQA IC₅₀ = 5.8 µM; α-tocopherol and ascorbic acid (1.0–1.8-fold less potent than diCQA class) |
| Quantified Difference | 3,5-DCQA 6.7% more potent than 3,4-DCQA and 3.4% more potent than 4,5-DCQA on IC₅₀ basis; diCQA class 1.0–1.8-fold vs reference antioxidants |
| Conditions | Cell-free DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay; data compiled from Kang et al. (2011) and Iwai et al. (2004) |
Why This Matters
For procurement decisions in antioxidant screening programs, 3,5-DCQA provides the highest DPPH scavenging potency among the readily available DCQA positional isomers, albeit the difference is small—investigators seeking maximal potency should also evaluate 4,5-DCQA, but those requiring the best-characterized isomer across multiple biological endpoints should prioritize 3,5-DCQA.
- [1] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. [Data compiled from Kang et al. (2011)] View Source
- [2] Iwai K, Kishimoto N, Kakino Y, Mochida K, Fujita T. In Vitro Antioxidative Effects and Tyrosinase Inhibitory Activities of Seven Hydroxycinnamoyl Derivatives in Green Coffee Beans. Journal of Agricultural and Food Chemistry, 2004; 52(15): 4896–4903. DOI: 10.1021/jf040048m. PMID: 15264931. View Source
